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Compound of Interest

Compound Name: C.I. Vat Yellow 33

Cat. No.: B076505 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive technical overview of C.I. Vat Yellow 33, a complex

anthraquinone-based dye. While primarily utilized in the textile industry for its robust dyeing

properties, its core structure as an anthraquinone derivative warrants examination for broader

applications in scientific research and drug development. This document details the

compound's chemical and physical properties, outlines its synthesis and analytical protocols,

and discusses the toxicological profile and potential biomedical relevance of the broader class

of anthraquinone compounds.

Compound Profile
C.I. Vat Yellow 33 is a large, complex organic molecule with the molecular formula

C₅₄H₃₂N₄O₆.[1][2][3] It is a yellow to orange powder, insoluble in water, acetone, and ethanol,

but soluble in hot nitrobenzene.[4]

Chemical and Physical Properties
A summary of the key quantitative data for C.I. Vat Yellow 33 is presented in Table 1. This

information is crucial for its handling, characterization, and application in a research setting.
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Property Value References

C.I. Name Vat Yellow 33 [4]

C.I. Number 65429 [4]

CAS Number 12227-50-8 [1][2][4]

Molecular Formula C₅₄H₃₂N₄O₆ [1][2][3][4]

Molecular Weight 832.86 g/mol [1][4]

Appearance Yellow to Orange Powder [4]

Solubility

Insoluble in water, acetone,

ethanol. Soluble in hot

nitrobenzene. Slightly soluble

in 2-Chlorophenol and

Pyridine.

[4][5]

Synthesis and Manufacturing
The synthesis of C.I. Vat Yellow 33 is a multi-step process commencing with 4-(4-

Nitrophenyl)benzoic acid. The general synthetic pathway involves the reduction of the nitro

group, conversion to an acid chloride, and subsequent condensation with an

aminoanthraquinone.[4]

Experimental Protocol: Synthesis of C.I. Vat Yellow 33
The following is a generalized experimental protocol based on available literature. Optimization

of stoichiometry, temperature, and reaction time at each stage is critical for maximizing yield

and purity.[4]

Step 1: Reduction of 4-(4-Nitrophenyl)benzoic acid

Objective: To reduce the nitro group to an amino group, forming 4-(4-aminophenyl)benzoic

acid.

Reagents: 4-(4-Nitrophenyl)benzoic acid, a reducing agent (e.g., glucose).[1][6]
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Procedure: Dissolve 4-(4-Nitrophenyl)benzoic acid in a suitable solvent. Add the reducing

agent and heat the mixture under reflux until the reaction is complete (monitored by TLC).

After cooling, the product, 4-(4-aminophenyl)benzoic acid, is isolated by filtration and purified

by recrystallization.

Step 2: Formation of the Acid Chloride

Objective: To convert the carboxylic acid group of 4-(4-aminophenyl)benzoic acid to a more

reactive acid chloride.

Reagents: 4-(4-aminophenyl)benzoic acid, thionyl chloride.[1][4][6]

Procedure: Suspend 4-(4-aminophenyl)benzoic acid in an inert solvent (e.g., toluene) and

add thionyl chloride dropwise at room temperature. Heat the mixture to reflux until the

evolution of gas ceases. The excess thionyl chloride and solvent are removed under reduced

pressure to yield the crude 4-(4-aminophenyl)benzoyl chloride.

Step 3: Condensation with 1-Aminoanthracene-9,10-dione

Objective: To form the final C.I. Vat Yellow 33 molecule through amide bond formation.

Reagents: 4-(4-aminophenyl)benzoyl chloride, 1-Aminoanthracene-9,10-dione (2

equivalents).[1][4][6]

Procedure: Dissolve 1-Aminoanthracene-9,10-dione in a high-boiling aprotic solvent (e.g., N-

methylpyrrolidone).[4] Add the 4-(4-aminophenyl)benzoyl chloride intermediate to the

solution. The reaction mixture is heated at an elevated temperature for several hours. The

product precipitates upon cooling and is collected by filtration, washed with appropriate

solvents to remove impurities, and dried.

Synthesis workflow for C.I. Vat Yellow 33.

Analytical Characterization
High-performance liquid chromatography (HPLC) is a standard method for the analysis and

purification of C.I. Vat Yellow 33.[4]

Experimental Protocol: HPLC Analysis
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Objective: To determine the purity and quantify C.I. Vat Yellow 33 in a sample.

Instrumentation: A standard HPLC system with a UV-Vis detector.

Column: C18 reverse-phase column.[4]

Mobile Phase: A gradient mixture of acetonitrile and water, with an acidic modifier such as

phosphoric acid or formic acid (for MS compatibility).[4]

Procedure: Prepare a standard solution of C.I. Vat Yellow 33 of known concentration.

Dissolve the sample in a suitable solvent and filter. Inject the sample and the standard

solution into the HPLC system. The identity of the dye is confirmed by comparing the

retention time of the major peak in the sample chromatogram to that of the standard. Purity

is determined by the relative area of the main peak. This method is scalable for preparative

separation to isolate impurities for further characterization and is suitable for

pharmacokinetic studies.[4]

Toxicological Profile and Potential Biological
Activity
A critical aspect for any compound considered for biomedical application is its toxicological

profile.

Toxicity of C.I. Vat Yellow 33
The safety data sheet for C.I. Vat Yellow 33 indicates that there is no available data on its

acute toxicity (oral, dermal, inhalation), skin corrosion/irritation, serious eye damage/irritation,

respiratory or skin sensitization, germ cell mutagenicity, or carcinogenicity.[2] This lack of data

necessitates caution in handling and precludes its immediate use in biological systems without

extensive toxicological evaluation. It is important to distinguish C.I. Vat Yellow 33, an

anthraquinone dye, from Solvent Yellow 33, a quinoline dye, for which some toxicological data

exists.[7]

Biological Relevance of Anthraquinones
While specific data for C.I. Vat Yellow 33 is wanting, the broader class of anthraquinone

derivatives has significant pharmacological relevance.[8] Anthraquinones are found in nature
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and have been used in medicine for centuries.[5][8]

Anticancer Agents: Several anthraquinone derivatives, such as doxorubicin and

mitoxantrone, are established chemotherapeutic agents.[5] Their mechanism of action often

involves intercalation into DNA and inhibition of topoisomerase II.

Other Medicinal Uses: Anthraquinones have been investigated for their laxative,

antimicrobial, and anti-inflammatory properties.[8]

Biomedical Research Tools: Some anthraquinone dyes are used as fluorescent stains for

cellular components in microscopy.[9]

The presence of the anthraquinone core in C.I. Vat Yellow 33 suggests that it could potentially

exhibit biological activity. However, its large size and low solubility in aqueous media may limit

its bioavailability. The degradation of such complex dyes could also lead to metabolites with

different toxicological profiles.[4]

Logical relationship of C.I. Vat Yellow 33's potential for biomedical application.

Conclusion and Future Directions
C.I. Vat Yellow 33 is a well-characterized synthetic dye with established protocols for its

synthesis and analysis. Its core anthraquinone structure places it in a class of compounds with

known pharmacological importance. However, the complete absence of toxicological and

biological data for C.I. Vat Yellow 33 itself is a significant barrier to its consideration for any

biomedical application.

For researchers in drug development, C.I. Vat Yellow 33 could serve as a scaffold for the

synthesis of novel anthraquinone derivatives. Future research should prioritize a thorough

toxicological evaluation, including cytotoxicity, mutagenicity, and carcinogenicity studies.

Furthermore, screening for biological activity, such as anticancer or antimicrobial effects, could

reveal potential therapeutic applications. The detailed analytical methods presented here

provide a foundation for the necessary purity assessment and characterization required for

such investigations. Until such data is available, C.I. Vat Yellow 33 should be handled with the

appropriate precautions for a chemical with an unknown toxicological profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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